Cas no 1355334-87-0 (4-(4-Amino-phenyl)-pyrimidine-2-thiol)

• Product Name: 4-(4-Amino-phenyl)-pyrimidine-2-thiol
• CAS No: 1355334-87-0
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• MDL: MFCD21362489
• CID: 4592872
• Update Time: 2025-06-09

4-(4-Amino-phenyl)-pyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Amino-phenyl)-pyrimidine-2-thiol
• 6-(4-Aminophenyl)-1,2-dihydropyrimidine-2-thione
• 2(1H)-Pyrimidinethione, 6-(4-aminophenyl)-

• MDL： MFCD21362489
• Inchi： 1S/C10H9N3S/c11-8-3-1-7(2-4-8)9-5-6-12-10(14)13-9/h1-6H,11H2,(H,12,13,14)
• InChI Key： NNRFFSXXJVTQNO-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C2=CC=C(N)C=C2)=CC=N1

Additional information on 4-(4-Amino-phenyl)-pyrimidine-2-thiol

Introduction to 4-(4-Amino-phenyl)-pyrimidine-2-thiol (CAS No. 1355334-87-0)

4-(4-Amino-phenyl)-pyrimidine-2-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 1355334-87-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class, a scaffold that is widely recognized for its biological activity and structural versatility. The presence of both an amino group and a thiol moiety in its structure imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The pyrimidine core is a fundamental motif in many nucleoside analogs and pharmaceutical agents, including antiviral and anticancer drugs. The structural framework of pyrimidines closely mimics the natural bases found in DNA and RNA, which facilitates their interaction with biological macromolecules. In particular, 4-(4-Amino-phenyl)-pyrimidine-2-thiol has been studied for its potential applications in drug discovery, where its ability to undergo various chemical transformations allows for the development of novel therapeutic agents.

The thiol group at the 2-position of the pyrimidine ring is a key functional handle that enables diverse chemical modifications. Thiols are known for their nucleophilic character, which makes them suitable for forming disulfide bonds, participating in Michael additions, or serving as substrates for enzymatic reactions. This reactivity has been exploited in synthetic chemistry to construct more complex molecules with tailored biological activities. Additionally, the amino group at the 4-position of the phenyl ring provides another site for functionalization, allowing for further derivatization to explore different pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in addressing unmet medical needs. The compound 4-(4-Amino-phenyl)-pyrimidine-2-thiol has been investigated as a potential lead molecule in several therapeutic areas. For instance, studies have suggested its utility in developing inhibitors targeting enzymes involved in cancer progression. The structural features of this compound make it an attractive candidate for modulating protein-protein interactions or inhibiting kinases, which are often dysregulated in neoplastic diseases.

Moreover, the amino-pyrimidine-thiol scaffold has shown promise in antimicrobial applications. The thiol group can interact with bacterial cell membranes or enzymes, disrupting essential biological processes. Preliminary research indicates that derivatives of 4-(4-Amino-phenyl)-pyrimidine-2-thiol may exhibit activity against resistant bacterial strains by interfering with metabolic pathways or DNA replication mechanisms. Such findings underscore the compound's potential as a foundation for novel antibiotics or antifungal agents.

In the realm of drug development, the synthesis of 4-(4-Amino-phenyl)-pyrimidine-2-thiol involves multi-step organic transformations that highlight its synthetic accessibility. Modern synthetic methodologies have enabled efficient preparation of this intermediate, allowing researchers to explore its derivatives with minimal effort. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrimidine core, while protecting group strategies ensure selective modification of functional groups.

The pharmacological evaluation of 4-(4-Amino-phenyl)-pyrimidine-2-thiol has revealed intriguing biological profiles. In vitro assays have demonstrated its interaction with various targets, including enzymes and receptors implicated in inflammatory diseases and neurological disorders. The compound's ability to bind to these targets with high affinity suggests its suitability for further optimization into potent therapeutic agents. Computational modeling has also been employed to predict binding modes and optimize lead structures based on the initial findings from experimental studies.

One notable aspect of this compound is its stability under physiological conditions, which is crucial for pharmaceutical applications. The pyrimidine ring provides rigidity to the molecular structure, while the thiol group remains intact under mild acidic or basic environments. This stability ensures that 4-(4-Amino-phenyl)-pyrimidine-2-thiol retains its integrity during formulation and administration, enhancing its viability as an active pharmaceutical ingredient (API).

The growing interest in heterocyclic compounds like 4-(4-Amino-phenyl)-pyrimidine-2-thiol reflects broader trends in drug discovery toward natural product-inspired scaffolds and privileged structures. These compounds often exhibit favorable pharmacokinetic properties and multiple mechanisms of action, making them ideal candidates for next-generation therapeutics. The integration of machine learning and artificial intelligence into virtual screening has accelerated the identification of promising candidates like this one, further driving innovation in medicinal chemistry.

In conclusion, 4-(4-Amino-phenyl)-pyrimidine-2-thiol (CAS No. 1355334-87-0) represents a compelling example of how structural complexity can be leveraged to develop biologically active molecules with therapeutic potential. Its unique combination of functional groups and synthetic tractability positions it as a valuable building block for drug discovery efforts across multiple disease areas. As research continues to uncover new applications for this compound, future studies will likely expand its role in addressing global health challenges through innovative chemical biology approaches.